Cas no 3813-26-1 (Propanamide,3-(butylamino)-)

Propanamide,3-(butylamino)- structure
Propanamide,3-(butylamino)- structure
Product Name:Propanamide,3-(butylamino)-
CAS No:3813-26-1
MF:C7H16N2O
MW:144.214741706848
CID:296581
PubChem ID:43090010
Update Time:2025-04-19

Propanamide,3-(butylamino)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,3-(butylamino)-
    • 3-(BUTYLAMINO)PROPANAMIDE
    • 3-(butylamino)-propanamide
    • 3-(Butylamino)propionamide
    • 3-Butylamino-propionsaeure-amid
    • Propanamide,3-(butylamino)
    • Propionamide,3-(butylamino)-(7CI,8CI)
    • 3813-26-1
    • N~3~-Butyl-beta-alaninamide
    • DTXSID60655398
    • FT-0693695
    • AKOS008962913
    • SCHEMBL1960042
    • Inchi: 1S/C7H16N2O/c1-2-3-5-9-6-4-7(8)10/h9H,2-6H2,1H3,(H2,8,10)
    • InChI Key: XQVFSQZADCUSDH-UHFFFAOYSA-N
    • SMILES: O=C(CCNCCCC)N

Computed Properties

  • Exact Mass: 144.12600
  • Monoisotopic Mass: 144.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.34270
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